Pentanoic acid, 2-hydroxy-3-methyl-, (2S)-
Overview
Description
“Pentanoic acid, 2-hydroxy-3-methyl-, (2S)-” is a chemical compound with the molecular formula C6H12O3 . It has a molecular weight of 132.1577 . The IUPAC Standard InChIKey for this compound is RILPIWOPNGRASR-UHFFFAOYSA-N .
Molecular Structure Analysis
The molecular structure of “Pentanoic acid, 2-hydroxy-3-methyl-, (2S)-” can be represented as a 2D Mol file . The structure is also available as a computed 3D SD file .Physical And Chemical Properties Analysis
“Pentanoic acid, 2-hydroxy-3-methyl-, (2S)-” has a molecular weight of 132.1577 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
- Anti-Inflammatory Agents : Pentanoic acid derivatives may exhibit anti-inflammatory properties, making them interesting candidates for drug development .
- Antibacterial Agents : Researchers explore the antibacterial potential of this compound, aiming to combat bacterial infections .
- Neuroprotective Agents : Investigations into neuroprotection involve understanding how pentanoic acid derivatives interact with neural pathways .
- Chiral Building Blocks : The chiral nature of (2S)-2-hydroxy-3-methylpentanoic acid makes it valuable for asymmetric synthesis .
- Enzymatic Reactions : Enzymes can catalyze reactions involving this compound, leading to diverse organic molecules .
- Metabolism : Researchers study the metabolic fate of pentanoic acid derivatives in living organisms .
- Enzyme Inhibition : Investigating how this compound interacts with enzymes sheds light on its biological effects .
- Cell Signaling : Pentanoic acid derivatives may modulate cellular signaling pathways .
- Nanocrystals : The synthesis of nanocrystals involves precise control over particle size and shape. Researchers explore using (2S)-2-hydroxy-3-methylpentanoic acid as a ligand for nanocrystal stabilization .
- Polymer Modification : Incorporating this compound into polymers can enhance material properties, such as mechanical strength or biodegradability .
Drug Development
Organic Synthesis
Biochemical Studies
Nanotechnology
Materials Science
Flavor and Fragrance Industry
Safety and Hazards
properties
IUPAC Name |
(2S)-2-hydroxy-3-methylpentanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-3-4(2)5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t4?,5-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RILPIWOPNGRASR-AKGZTFGVSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(C)[C@@H](C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80433352 | |
Record name | Pentanoic acid, 2-hydroxy-3-methyl-, (2S)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80433352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Pentanoic acid, 2-hydroxy-3-methyl-, (2S)- | |
CAS RN |
204119-59-5 | |
Record name | Pentanoic acid, 2-hydroxy-3-methyl-, (2S)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80433352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.